Cas no 1805526-99-1 (6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-carbonyl chloride
• CAS No: 1805526-99-1
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4882711
• Update Time: 2025-05-26

6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-5-3(6(9)14)2-4(7(10)11)13-8(5)12/h2,7H,1H3
• InChI Key： UTVUDOXJUBMSKI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)F)=NC(=C1OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-carbonyl chloride

6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-carbonyl chloride (CAS No. 1805526-99-1): A Comprehensive Overview

The compound 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-carbonyl chloride (CAS No. 1805526-99-1) is a highly specialized chemical entity with significant potential in various fields, particularly in the development of advanced materials and pharmaceuticals. This compound belongs to the class of fluorinated pyridine derivatives, which have garnered considerable attention due to their unique electronic properties and versatility in chemical synthesis.

Recent studies have highlighted the importance of fluorinated intermediates in the synthesis of bioactive compounds. The presence of multiple fluorine atoms in this molecule enhances its stability and reactivity, making it an ideal candidate for use in agrochemical applications. For instance, researchers have explored its role as a precursor in the development of novel herbicides and insecticides, where its electron-withdrawing groups contribute to improved efficacy and selectivity.

In the pharmaceutical industry, 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-carbonyl chloride has been investigated as a key intermediate in the synthesis of kinase inhibitors and other therapeutic agents. Its ability to form stable amides and esters under mild conditions has made it a valuable building block in medicinal chemistry. Recent advancements in click chemistry have further expanded its utility, enabling rapid and efficient assembly of complex molecular architectures.

From a structural perspective, the molecule features a pyridine ring substituted with multiple functional groups, including a difluoromethyl group at position 6, a fluoro group at position 2, and a methoxy group at position 3. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity during various chemical transformations. The carbonyl chloride group at position 4 is particularly reactive, facilitating nucleophilic attacks by amines, alcohols, and other nucleophiles to form diverse derivatives.

Recent research has also focused on the environmental impact of such compounds. While their applications are promising, there is an increasing emphasis on developing sustainable synthesis routes and ensuring minimal ecological footprint. Studies have demonstrated that the use of green chemistry principles, such as catalytic processes and solvent-free reactions, can significantly reduce the environmental impact associated with the production of this compound.

In conclusion, 6-(Difluoromethyl)-2-fluoro-3-methoxypyridine-4-carbonyl chloride (CAS No. 1805526-99-1) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile reactivity make it an invaluable tool in both academic research and industrial applications. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in shaping the future of chemistry and related disciplines.